Cas no 2229592-28-1 (methyl 5-(pyrrolidin-3-yl)furan-2-carboxylate)

• Product Name: methyl 5-(pyrrolidin-3-yl)furan-2-carboxylate
• CAS No: 2229592-28-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5853431
• PubChem ID: 165698725
• Update Time: 2025-05-20

methyl 5-(pyrrolidin-3-yl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(pyrrolidin-3-yl)furan-2-carboxylate
• 2229592-28-1
• EN300-1744956

• Inchi： 1S/C10H13NO3/c1-13-10(12)9-3-2-8(14-9)7-4-5-11-6-7/h2-3,7,11H,4-6H2,1H3
• InChI Key： JZQMHIOHTNGBDA-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C1CNCC1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 5-(pyrrolidin-3-yl)furan-2-carboxylate

Methyl 5-(pyrrolidin-3-yl)furan-2-carboxylate (CAS No. 2229592-28-1): A Comprehensive Overview

Methyl 5-(pyrrolidin-3-yl)furan-2-carboxylate (CAS No. 2229592-28-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique furan-carboxylate and pyrrolidine structural motifs, serves as a valuable intermediate in the synthesis of bioactive molecules. Its methyl ester functionality and heterocyclic framework make it particularly useful in drug discovery and medicinal chemistry applications.

The growing interest in methyl 5-(pyrrolidin-3-yl)furan-2-carboxylate is driven by its potential role in developing novel therapeutic agents. Researchers are exploring its applications in targeting neurological disorders, inflammation, and metabolic diseases, aligning with current trends in precision medicine and small-molecule drug development. The compound's pyrrolidine-furan hybrid structure offers a versatile scaffold for designing molecules with improved pharmacokinetic properties.

From a chemical perspective, methyl 5-(pyrrolidin-3-yl)furan-2-carboxylate exhibits interesting properties that make it valuable for synthetic chemistry. The furan ring provides aromatic stability while the pyrrolidine moiety introduces basicity and three-dimensionality to the molecule. These features are particularly relevant in contemporary fragment-based drug design approaches, where researchers seek to optimize molecular interactions with biological targets.

The synthesis of methyl 5-(pyrrolidin-3-yl)furan-2-carboxylate typically involves multi-step organic transformations, often starting from commercially available furan-2-carboxylic acid derivatives. Recent advancements in green chemistry have prompted investigations into more sustainable preparation methods, including catalytic processes and solvent-free conditions. These developments address the pharmaceutical industry's growing emphasis on environmentally friendly synthesis and atom economy.

In the context of current research trends, methyl 5-(pyrrolidin-3-yl)furan-2-carboxylate has been identified as a promising building block for covalent inhibitor design. This application capitalizes on the reactivity of its functional groups to create targeted therapies, particularly in oncology and infectious disease research. The compound's modular nature allows for straightforward derivatization, making it attractive for combinatorial chemistry approaches and high-throughput screening platforms.

The analytical characterization of methyl 5-(pyrrolidin-3-yl)furan-2-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Recent publications have highlighted improved analytical protocols for this class of compounds, reflecting the ongoing optimization in quality control methodologies.

Market demand for methyl 5-(pyrrolidin-3-yl)furan-2-carboxylate has been steadily increasing, particularly from contract research organizations and academic laboratories engaged in drug discovery programs. The compound's commercial availability in various purity grades (from research-grade to GMP-standard) caters to diverse research needs. Suppliers are responding to this demand by offering custom synthesis services and bulk quantities, supporting the growing pharmaceutical outsourcing trend.

Future perspectives for methyl 5-(pyrrolidin-3-yl)furan-2-carboxylate include its potential application in proteolysis-targeting chimera (PROTAC) development and other emerging therapeutic modalities. The compound's structural features make it suitable for conjugation with various targeting elements, positioning it as a valuable tool in modern bioconjugation chemistry. As research continues to uncover new biological activities associated with this scaffold, its importance in medicinal chemistry is expected to grow significantly.

For researchers working with methyl 5-(pyrrolidin-3-yl)furan-2-carboxylate, proper handling and storage recommendations include protection from moisture and maintenance at controlled temperatures. While not classified as hazardous under standard conditions, appropriate laboratory practices should be followed to ensure compound stability and research reproducibility. These considerations are particularly important in light of increasing focus on research data integrity and experimental reproducibility in scientific publications.

The intellectual property landscape surrounding methyl 5-(pyrrolidin-3-yl)furan-2-carboxylate derivatives continues to evolve, with several patent applications disclosing novel synthetic routes and therapeutic applications. This activity reflects the compound's commercial potential and the pharmaceutical industry's ongoing investment in heterocyclic chemistry. Academic institutions and pharmaceutical companies are actively investigating proprietary derivatives, contributing to a dynamic innovation ecosystem around this chemical scaffold.